4-(1-Ethoxyethenyl)-2-(2-methylpropyl)imidazo[1,5-a]pyrimidine-8-carboxamide

• Molecular Formula: C15H20N4O2
• Molecular Weight: 288.34 g/mol
• IUPAC Name: 4-(1-ethoxyethenyl)-2-(2-methylpropyl)imidazo[1,5-a]pyrimidine-8-carboxamide
• InChI: InChI=1S/C15H20N4O2/c1-5-21-10(4)12-7-11(6-9(2)3)18-15-13(14(16)20)17-8-19(12)15/h7-9H,4-6H2,1-3H3,(H2,16,20)
• InChI Key: LWWPABZZGVYNFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=C)C1=CC(=NC2=C(N=CN12)C(=O)N)CC(C)C

Description

This compound belongs to the imidazo[1,5-a]pyrimidine class, characterized by a fused bicyclic core with an 8-carboxamide substituent, a 1-ethoxyethenyl group at position 4, and a 2-methylpropyl (isobutyl) chain at position 2.

Biological Activity

The compound 4-(1-Ethoxyethenyl)-2-(2-methylpropyl)imidazo[1,5-a]pyrimidine-8-carboxamide is a member of the imidazo[1,5-a]pyrimidine family, which has garnered attention for its potential biological activities, particularly in the fields of antiviral and anticancer research. This article synthesizes findings from various studies to elucidate its biological activity, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The structure of the compound can be represented as follows:

$$\text{C}_{13}\text{H}_{16}\text{N}_{4}\text{O}_{2}$$

This molecular formula indicates a complex arrangement that may contribute to its biological properties.

Biological Activity Overview

Research has indicated that compounds within the imidazo[1,5-a]pyrimidine class exhibit a range of biological activities. Notably, they have been studied for their roles as inhibitors in various pathways associated with disease processes.

Antiviral Activity

Studies have demonstrated that imidazo[1,5-a]pyrimidines can exhibit significant antiviral properties. For instance, derivatives have shown activity against human cytomegalovirus (HCMV) and varicella-zoster virus (VZV), with some compounds achieving therapeutic indices exceeding 150 . The structure-activity relationship (SAR) analysis suggests that modifications to the side chains can enhance antiviral efficacy.

Anticancer Properties

The compound's potential as an anticancer agent has also been explored. Some derivatives have been identified as inhibitors of c-KIT kinase, which is implicated in various cancers including gastrointestinal stromal tumors (GISTs) . The inhibition of c-KIT mutations by these compounds suggests a promising avenue for cancer treatment.

The mechanisms by which 4-(1-Ethoxyethenyl)-2-(2-methylpropyl)imidazo[1,5-a]pyrimidine-8-carboxamide exerts its effects are multifaceted:

• Inhibition of Kinases : Compounds in this class often inhibit specific kinases involved in cell signaling pathways that promote cell proliferation and survival.
• Modulation of Immune Responses : Some studies suggest that these compounds may influence immune pathways, enhancing the body's ability to combat viral infections and tumors.

Research Findings and Case Studies

A variety of studies have been conducted to assess the biological activity of related compounds. Below is a summary table highlighting key findings:

Study	Compound	Activity	IC50 Value	Notes
	Various imidazo derivatives	Antiviral against HCMV	>150	High therapeutic index observed
	Imidazo[1,2-a]pyrazine derivatives	ENPP1 inhibition	5.70 nM	Enhances immune response in cancer therapy
	c-KIT inhibitors	Anticancer activity	Varies by mutation	Effective against GIST mutations

Comparison with Similar Compounds

Research Implications and Gaps

• Activity Prediction : The structural similarity to kinase inhibitors () suggests the target compound may interact with ATP-binding sites, but empirical validation is needed.
• Synthetic Optimization : Introducing chiral centers (as in ) or trifluoromethyl groups (as in ) could enhance potency or selectivity.
• Comparative Data Limitations : Direct biological data for the target compound are absent in the provided evidence, necessitating further enzymatic or cellular assays.